Cas no 2361728-65-4 (N-ethyl-N-({[1-(1,2,4-oxadiazol-3-yl)cyclopentyl]carbamoyl}methyl)prop-2-enamide)

• Product Name: N-ethyl-N-({[1-(1,2,4-oxadiazol-3-yl)cyclopentyl]carbamoyl}methyl)prop-2-enamide
• CAS No: 2361728-65-4
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 6285105
• PubChem ID: 145905434
• Update Time: 2025-07-13

N-ethyl-N-({[1-(1,2,4-oxadiazol-3-yl)cyclopentyl]carbamoyl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-({[1-(1,2,4-oxadiazol-3-yl)cyclopentyl]carbamoyl}methyl)prop-2-enamide
• Z3204937926
• 2361728-65-4
• N-Ethyl-N-[2-[[1-(1,2,4-oxadiazol-3-yl)cyclopentyl]amino]-2-oxoethyl]prop-2-enamide
• EN300-26594489

• Inchi： 1S/C14H20N4O3/c1-3-12(20)18(4-2)9-11(19)16-14(7-5-6-8-14)13-15-10-21-17-13/h3,10H,1,4-9H2,2H3,(H,16,19)
• InChI Key： RRZIPBNJGHKBEQ-UHFFFAOYSA-N
• SMILES： O1C=NC(C2(CCCC2)NC(CN(C(C=C)=O)CC)=O)=N1

Computed Properties

• Exact Mass: 292.15354051g/mol
• Monoisotopic Mass: 292.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.3Ų

Additional information on N-ethyl-N-({[1-(1,2,4-oxadiazol-3-yl)cyclopentyl]carbamoyl}methyl)prop-2-enamide

N-ethyl-N-({[1-(1,2,4-oxadiazol-3-yl)cyclopentyl]carbamoyl}methyl)prop-2-enamide (CAS No. 2361728-65-4): An Overview

N-ethyl-N-({[1-(1,2,4-oxadiazol-3-yl)cyclopentyl]carbamoyl}methyl)prop-2-enamide (CAS No. 2361728-65-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as amides, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The structure of N-ethyl-N-({[1-(1,2,4-oxadiazol-3-yl)cyclopentyl]carbamoyl}methyl)prop-2-enamide is characterized by a central amide linkage flanked by an ethyl group and a carbamoyl moiety. The cyclopentyl ring substituted with a 1,2,4-oxadiazole group adds complexity and specificity to the molecule, contributing to its unique pharmacological profile. The presence of the double bond in the propenamide moiety further enhances the compound's reactivity and potential for forming stable complexes with biological targets.

Recent studies have highlighted the pharmacological properties of N-ethyl-N-({[1-(1,2,4-oxadiazol-3-yl)cyclopentyl]carbamoyl}methyl)prop-2-enamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human monocytes and macrophages. This inhibition is attributed to the compound's ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

Additionally, N-ethyl-N-({[1-(1,2,4-oxadiazol-3-yl)cyclopentyl]carbamoyl}methyl)prop-2-enamide has been investigated for its anti-cancer properties. Preclinical studies have demonstrated that it exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential. These findings suggest that this compound may have therapeutic potential in the treatment of cancer.

The synthesis of N-ethyl-N-({[1-(1,2,4-oxadiazol-3-yl)cyclopentyl]carbamoyl}methyl)prop-2-enamide has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the cyclopentyl ring substituted with 1,2,4-oxadiazole, followed by coupling with an appropriate amine and acryloyl chloride. Advanced techniques such as microwave-assisted synthesis and solid-phase synthesis have been employed to streamline the process and improve efficiency.

In terms of pharmacokinetics, N-ethyl-N-({[1-(1,2,4-oxadiazol-3-yl)cyclopentyl]carbamoyl}methyl)prop-2-enamide has shown favorable properties. It exhibits good solubility in both aqueous and organic solvents, which facilitates its administration and absorption. Preclinical studies in animal models have demonstrated that it has a reasonable half-life and low toxicity profile, making it a promising candidate for further clinical development.

The safety profile of N-ethyl-N-{[1-(1,2,4-Oxadiazol--3--yl)cyclopentyl]carbamoyl}methyl)prop--2--enamide has also been evaluated. Toxicity studies in rodents have shown that it is well-tolerated at therapeutic doses with no significant adverse effects on major organs or systems. These findings support its potential for use in clinical settings.

Current research is focused on optimizing the formulation of N-ethyl-N-{[1-(1,2,-4-Oxadiazol--3--yl)cyclopentyl]carbamoyl}methyl)prop--2--enamide for various routes of administration. Oral formulations are being developed to ensure patient compliance and ease of use. Additionally, efforts are underway to explore alternative delivery methods such as topical applications for localized treatment of inflammatory conditions.

In conclusion, N--ethyl--N-{[1-(1,-2,-4-Oxadiazol--3--yl)cyclopentyl]carbamoyl}methyl)prop--2--enamide (CAS No. 2361728--65--4) represents a promising compound with a diverse range of potential therapeutic applications. Its unique structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery.